Cas no 286-59-9 (4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI))

4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI) structure
286-59-9 structure
Product Name:4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI)
CAS No:286-59-9
MF:C8H12O
MW:124.180282592773
CID:278640
PubChem ID:300987
Update Time:2025-04-19

4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI)
    • 4-Oxatricyclo[5.2.0.03,5]nonane
    • AC1L6XG3
    • CTK1A5928
    • endo-Bicyclo[4.2.0]octen(3)-epoxid
    • endo-Bicyclo< 4.2.0> octen(3)-epoxid
    • exo-Bicyclo< 2.4.0> octen(3)-epoxid
    • NSC176917
    • NSC-176917
    • DTXSID70306480
    • 286-59-9
    • 4-Oxatricyclo[5.2.0.0~3,5~]nonane
    • Inchi: 1S/C8H12O/c1-2-6-4-8-7(9-8)3-5(1)6/h5-8H,1-4H2
    • InChI Key: RRUHFBZLRWSYNJ-UHFFFAOYSA-N
    • SMILES: O1C2CC3CCC3CC12

Computed Properties

  • Exact Mass: 124.08886
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53
  • LogP: 1.57380
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